3-Butynyloxyacetic acid

Specification

• CAS No.: 121318-21-6
• Molecular Formula: C6H8O3
• Molecular Weight: 128.13 g/mol
• IUPAC Name: 2-but-3-ynoxyacetic acid
• Standard InChI: InChI=1S/C6H8O3/c1-2-3-4-9-5-6(7)8/h1H,3-5H2,(H,7,8)
• Standard InChI Key: CSCYIHSLRZZOIB-UHFFFAOYSA-N
• SMILES: C#CCCOCC(=O)O
• Canonical SMILES: C#CCCOCC(=O)O

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Structure

3-Butynyloxyacetic acid is systematically named 2-(but-3-yn-1-yloxy)acetic acid under IUPAC guidelines. Its structure consists of a two-carbon acetic acid backbone ($\text{CH}_2\text{COOH}$) connected via an ether linkage to a but-3-yne group ($\text{CH}_2\text{C}\equiv\text{CH}_2$). The terminal alkyne ($-\text{C}\equiv\text{CH}$) and carboxylic acid ($-\text{COOH}$) groups confer dual reactivity, enabling participation in click chemistry and acid-base reactions.

The compound’s CAS registry number is 121318-21-6, and it is cataloged under multiple supplier-specific identifiers, including A1481737 (Enamine) and CS-0614377 (ChemScene).

Physicochemical Properties

Key physicochemical parameters derived from experimental and computational analyses include:

Property	Value	Significance
Molecular Weight	128 Da	Determines solubility and diffusion rates
LogP (Partition Coefficient)	0.12	Indicates moderate hydrophilicity
Rotatable Bond Count	4	Influences conformational flexibility
Polar Surface Area	47 Ų	Predicts membrane permeability
Hydrogen Bond Donors	1 ($-\text{COOH}$)	Affects solubility and protein binding
Hydrogen Bond Acceptors	3 ($-\text{COOH}$, ether)	Enhances water solubility

These properties suggest that 3-butynyloxyacetic acid is moderately soluble in polar solvents like water or ethanol but may exhibit limited lipid solubility due to its low LogP.

Supplier	Lead Time	Shipment Origin	Pack Size	Price (USD)
Enamine US	2 days	United States	100 mg	128
SIA Enamine	3 days	Latvia	1 g	456
ChemScene CN	5 days	China	250 mg	205

These suppliers cater to diverse research needs, offering quantities from 100 mg to 5 g.